Cas no 273735-37-8 (4-(heptafluoropropan-2-yl)benzene-1,2-diamine)

• Product Name: 4-(heptafluoropropan-2-yl)benzene-1,2-diamine
• CAS No: 273735-37-8
• MF: C₉H₇F₇N₂
• MW: 276.154106378555
• CID: 3927388
• PubChem ID: 10039099
• Update Time: 2025-10-20

4-(heptafluoropropan-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-
• 4-(heptafluoropropan-2-yl)benzene-1,2-diamine
• 4-(1,2,2,2-tetrafluoro-1-trifluoromethyl-ethyl)-benzene-1,2-diamine
• SCHEMBL5958675
• 273735-37-8
• EN300-1457933

• Inchi： 1S/C9H7F7N2/c10-7(8(11,12)13,9(14,15)16)4-1-2-5(17)6(18)3-4/h1-3H,17-18H2
• InChI Key： HABBYQKMNTWJTP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C(F)(C(F)(F)F)C(F)(F)F)C=C1N

Computed Properties

• Exact Mass: 276.04974537Da
• Monoisotopic Mass: 276.04974537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 4-(heptafluoropropan-2-yl)benzene-1,2-diamine

Professional Introduction to 4-(heptafluoropropan-2-yl)benzene-1,2-diamine (CAS No. 273735-37-8)

4-(heptafluoropropan-2-yl)benzene-1,2-diamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 273735-37-8, belongs to a class of molecules that exhibit promising applications in the development of novel therapeutic agents and advanced materials. The presence of both aromatic and fluorinated substituents in its molecular structure imparts distinct chemical characteristics, making it a subject of intense study among researchers.

The molecular structure of 4-(heptafluoropropan-2-yl)benzene-1,2-diamine consists of a benzene ring substituted with a heptafluoropropan-2-yl group at the 4-position and two amino groups at the 1 and 2 positions. This configuration results in a highly polar molecule with potential applications in drug design, particularly in the synthesis of bioactive molecules. The fluorinated side chain enhances the lipophilicity of the compound, which is a critical factor in drug absorption and distribution within biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic diamines. These compounds have shown promise as intermediates in the synthesis of various pharmacologically active agents, including kinase inhibitors and antimicrobial agents. The electron-withdrawing nature of the fluorine atoms in the heptafluoropropan-2-yl group influences the electronic properties of the molecule, making it a valuable building block for designing molecules with specific biological activities.

One of the most compelling aspects of 4-(heptafluoropropan-2-yl)benzene-1,2-diamine is its versatility in chemical modifications. The presence of amino groups allows for further functionalization through reactions such as acylation, diazotization, and condensation reactions. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, binding affinity, and metabolic stability. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic entities.

Recent studies have highlighted the role of fluorinated aromatic diamines in the development of targeted therapies. For instance, researchers have demonstrated that compounds structurally similar to 4-(heptafluoropropan-2-yl)benzene-1,2-diamine can act as inhibitors of specific enzymes involved in cancer progression. The ability to modulate enzyme activity through strategic placement of fluorine atoms has opened new avenues for developing more effective anticancer drugs. Additionally, the compound's potential as a scaffold for designing antimicrobial agents has been explored, with promising results indicating its efficacy against resistant bacterial strains.

The synthesis of 4-(heptafluoropropan-2-yl)benzene-1,2-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The use of fluorinated reagents and catalysts is crucial in maintaining the integrity of the heptafluoropropan-2-yl group throughout the synthetic process. These synthetic strategies reflect the growing sophistication in chemical synthesis techniques and highlight the importance of specialized reagents in producing complex molecules.

The applications of 4-(heptafluoropropan-2-yl)benzene-1,2-diamine extend beyond pharmaceuticals into other areas such as materials science. Fluorinated aromatic compounds are known for their unique electronic properties, which make them suitable for use in organic electronics and liquid crystal displays (LCDs). The high thermal stability and chemical resistance offered by these compounds enhance their utility in industrial applications where durability and performance are paramount.

In conclusion, 4-(heptafluoropropan-2-yl)benzene-1,2-diamine (CAS No. 273735-37-8) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in drug development. Recent advancements in synthetic chemistry have further enhanced our ability to produce this compound efficiently, paving the way for new discoveries in medicine and materials science.